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Compound of Interest

Compound Name: Etridiazole

Cat. No.: B1671771

Application Notes and Protocols for Etridiazole

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of
etridiazole stock solutions, along with a summary of its chemical properties and mechanism of
action.

Chemical and Physical Properties of Etridiazole

Etridiazole is a fungicide used to control soil-borne diseases caused by pathogens such as
Pythium and Phytophthora.[1] Pure etridiazole appears as a colorless and odorless liquid,
while technical grade versions may be a pale yellow or reddish-brown liquid with a mild odor.[2]

[3]

Table 1: Physical and Chemical Properties of Etridiazole
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Property Value References
Molecular Formula CsHsCIsN20S [2][4]
Molecular Weight 247.53 g/mol [41[5]

Melting Point 22 °C [2][4]16]
Boiling Point 95 °C at 1 mmHg [2][41[6]
Density 1.497 g/cmd at 25 °C [2]14]

Water Solubility 117 mg/L at 25 °C 41071

LogP 3.37 [4]

Vapor Pressure 1.1 x 1072 mmHg at 25 °C [4]

Preparation of Etridiazole Stock Solution

This protocol describes the preparation of a 10 mg/mL stock solution of etridiazole. Adjust the
amounts accordingly for different desired concentrations.

Materials:

o Etridiazole (analytical standard)[8]
e Dimethyl sulfoxide (DMSO)[5]

e Volumetric flask (e.g., 10 mL)

e Analytical balance

o Pipettes

o \ortex mixer

e Amber glass vials for storage

Protocol:
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» Weighing: Accurately weigh 100 mg of etridiazole powder on an analytical balance.
e Dissolving: Transfer the weighed etridiazole to a 10 mL volumetric flask.

e Solvent Addition: Add a small amount of DMSO (e.g., 5 mL) to the volumetric flask to
dissolve the etridiazole.

o Vortexing: Gently vortex the solution until the etridiazole is completely dissolved.[9]

e Final Volume Adjustment: Add DMSO to the volumetric flask to bring the total volume to the
10 mL mark.

e Mixing: Invert the flask several times to ensure the solution is homogeneous.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use amber glass vials
to avoid repeated freeze-thaw cycles and protect from light.[10] Store as recommended in
the storage section below.

Note: Etridiazole is also miscible with ethanol, methanol, acetonitrile, hexane, and xylene.[4]
[11] The choice of solvent may depend on the specific experimental requirements. For
analytical standards, ethanol and hexane have also been used.[9]

Storage of Etridiazole Stock Solutions

Proper storage is crucial to maintain the stability and efficacy of the etridiazole stock solution.

Table 2: Recommended Storage Conditions for Etridiazole
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Storage .
. . Special
Form Temperatur Duration Container . References
Conditions
e
Cool, dry
o place, away
Original _
Powder -20°C Up to 3 years ) from direct [2][5][6]
container )
sunlight and
alkalis.
Protect from
light. Avoid
Amber glass
In Solvent -80°C Up to 1 year ol repeated [5][10]
vials

freeze-thaw

cycles.

General Storage Guidelines:

o Temperature: Avoid high temperatures and freezing. While general pesticide storage
guidelines suggest a range of 40°F to 100°F (approximately 4°C to 38°C), for stock solutions
in solvent, colder temperatures (-20°C to -80°C) are recommended for long-term stability.[5]
[12][13]

o Light: Etridiazole is susceptible to degradation upon continuous exposure to sunlight.[4][6]
Store solutions in amber vials or in the dark to prevent photodecomposition.[10]

e pH: Etridiazole is hydrolyzed by alkalis.[6] Ensure the solvent and any aqueous buffers used
are not alkaline. The hydrolysis half-life is 103 days at pH 6 and 25°C.[4]

Experimental Workflow for Stock Solution
Preparation and Use

Caption: Workflow for preparing and using etridiazole stock solutions.

Mechanism of Action
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Etridiazole's primary mode of action as a fungicide is the inhibition of essential fatty acid
biosynthesis in fungi, which is critical for maintaining cell membrane integrity and function.[14]
This disruption prevents fungal growth and reproduction.[14]

Recent studies in zebrafish embryos have also shed light on other potential molecular
mechanisms. Exposure to etridiazole was found to disrupt several signaling pathways, leading
to developmental abnormalities, particularly in the heart and eyes.[15] Key affected pathways
include the MAPK signaling pathway and the calcium signaling pathway.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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